Cas no 87220-68-6 (9-Phenyl-9H-carbazole-3-carboxaldehyde)

9-Phenyl-9H-carbazole-3-carboxaldehyde is a versatile aromatic aldehyde derivative with a carbazole core structure. Its key advantages include high purity and stability, making it suitable for use as an intermediate in organic synthesis, particularly in the development of optoelectronic materials. The compound's rigid conjugated system and aldehyde functional group enable its application in the synthesis of polymers, dyes, and charge-transport materials for OLEDs and other advanced electronic devices. Its well-defined molecular structure ensures consistent reactivity, facilitating precise modifications for tailored applications. The product is commonly utilized in academic and industrial research due to its reliable performance and compatibility with various coupling and condensation reactions.
9-Phenyl-9H-carbazole-3-carboxaldehyde structure
87220-68-6 structure
Product Name:9-Phenyl-9H-carbazole-3-carboxaldehyde
CAS No:87220-68-6
MF:C19H13NO
MW:271.312624692917
MDL:MFCD19441087
CID:1880661
PubChem ID:354334477
Update Time:2025-05-23

9-Phenyl-9H-carbazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-3-carboxaldehyde, 9-phenyl-
    • 9-Phenyl-9H-carbazole-3-carboxaldehyde
    • 9-phenylcarbazole-3-carbaldehyde
    • 3-Formyl-9-phenyl-9H-carbazole
    • 9-PHENYL-9H-CARBAZOLE-3-CARBALDEHYDE
    • ITPJDBJBKAFUEG-UHFFFAOYSA-N
    • 9-Phenyl-3-carbazolecarboxaldehyde
    • P2351
    • 9-Phenyl-9H-carbazole-3-carboxaldehyde (ACI)
    • 9-Phenylcarbazole-3-carboxaldehyde
    • N-Phenylcarbazole-3-carbaldehyde
    • AKOS037645886
    • SCHEMBL7163446
    • DB-108358
    • T73019
    • MFCD19441087
    • AS-64542
    • CS-0181619
    • DTXSID70594320
    • 87220-68-6
    • MDL: MFCD19441087
    • Inchi: 1S/C19H13NO/c21-13-14-10-11-19-17(12-14)16-8-4-5-9-18(16)20(19)15-6-2-1-3-7-15/h1-13H
    • InChI Key: ITPJDBJBKAFUEG-UHFFFAOYSA-N
    • SMILES: O=CC1C=C2C3C(N(C2=CC=1)C1C=CC=CC=1)=CC=CC=3

Computed Properties

  • Exact Mass: 271.099714038g/mol
  • Monoisotopic Mass: 271.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22
  • XLogP3: 4.5

Experimental Properties

  • Melting Point: 104.0 to 108.0 deg-C
  • λmax: 313(Hexane)(lit.)

9-Phenyl-9H-carbazole-3-carboxaldehyde Security Information

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9-Phenyl-9H-carbazole-3-carboxaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Chloroform ,  Dimethylformamide ;  0 °C; 8 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Structure-property relationship of new organic sensitizers based on multicarbazole derivatives for dye-sensitized solar cells
Jo, Hyo Jeong; et al, International Journal of Photoenergy, 2014, 872617, 872617/1-872617/8

Production Method 2

Reaction Conditions
1.1 Reagents: Titanium tetrachloride Solvents: 1,2-Dichlorobenzene ;  1 h, cooled
Reference
Photophysical properties of 3-[2-(N-phenylcarbazolyl)benzoxazol-5-yl]alanine derivatives - experimental and theoretical studies
Guzow, Katarzyna; et al, Photochemical & Photobiological Sciences, 2013, 12(2), 284-297

Production Method 3

Reaction Conditions
1.1 Reagents: 1,10-Phenanthroline ,  Potassium carbonate Catalysts: Cuprous iodide ;  48 h, 130 °C
2.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 °C; 3 h, 0 °C; 0 °C → rt
2.2 rt; rt → 90 °C; 5 h, 90 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Ternary donor-acceptor phosphine oxide hosts with peculiar high energy gap for efficient blue electroluminescence
Sun, Mingzhi; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2015, 3(36), 9469-9478

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Copper oxide (Cu2O) Solvents: N,N-Dimethylacrylamide
2.1 Reagents: Phosphorus oxychloride Solvents: Dichloromethane
Reference
Fluorescent carbazole based pyridone dyes - Synthesis, solvatochromism, linear and nonlinear optical properties
Kadam, MayuriM. L.; et al, Optical Materials (Amsterdam, 2018, 85, 308-318

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichlorobenzene ;  15 min, 0 °C; 85 °C; 85 °C → rt
1.2 Reagents: Sodium acetate Solvents: Water ;  pH 6 - 8, 0 °C
Reference
High hole mobilities in carbazole-based glass-forming hydrazones
Ostrauskaite, Jolita; et al, Journal of Materials Chemistry, 2002, 12(12), 3469-3474

Production Method 6

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, 0 °C
1.2 Solvents: 1,2-Dichloroethane ;  0 °C → 90 °C; 8 h, 90 °C
1.3 Reagents: Water ;  cooled
Reference
Remarkable Isomeric Effects on Optical and Optoelectronic Properties of N-Phenylcarbazole-Capped 9,10-Divinylanthracenes
Xue, Shanfeng; et al, Journal of Physical Chemistry C, 2014, 118(32), 18668-18675

Production Method 7

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 °C
1.2 Solvents: Dimethylformamide ;  30 °C; 4 h, 80 °C; 80 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 7 - 8, cooled
Reference
Synthesis and characterisation of eight organic dyes for dye sensitised solar cells
Hosseinnezhad, M.; et al, Materials Technology (London, 2014, 29(2), 112-117

Production Method 8

Reaction Conditions
1.1 Reagents: Cuprous iodide Solvents: p-Xylene
1.2 Reagents: Phosphorus oxychloride
Reference
Iridium complexes containing 2-aryl-benzothiazole ligands: color tuning and application in high-performance organic light-emitting diodes
Li, Jiuyan; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2013, 1(26), 4171-4179

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide ,  18-Crown-6 Solvents: 1,2-Dichlorobenzene ;  48 h, 180 °C; 180 °C → rt
1.2 Reagents: Ammonium carbonate Solvents: Water ;  rt
2.1 Reagents: Phosphorus oxychloride ;  30 min, 0 °C; 12 h, rt
2.2 Reagents: Water ;  0 °C
Reference
High-efficiency deep blue fluorescent emitters based on phenanthro[9,10-d]imidazole substituted carbazole and their applications in organic light emitting diodes
Gao, Zhao; et al, Organic Electronics, 2014, 15(11), 2667-2676

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide Solvents: Dimethylformamide
2.1 Reagents: Phosphorus oxychloride ;  90 °C
Reference
Probe exciplex structure of highly efficient thermally activated delayed fluorescence organic light emitting diodes
Lin, Tzu-Chieh; et al, Nature Communications, 2018, 9(1), 1-8

Production Method 11

Reaction Conditions
1.1 Catalysts: Cuprous iodide Solvents: Dimethylacetamide ;  reflux
2.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane
Reference
Carbazole-containing push-pull chromophore with viscosity and polarity sensitive emissions: Synthesis and photophysical properties
Telore, Rahul D.; et al, Dyes and Pigments, 2016, 129, 1-8

9-Phenyl-9H-carbazole-3-carboxaldehyde Raw materials

9-Phenyl-9H-carbazole-3-carboxaldehyde Preparation Products

Additional information on 9-Phenyl-9H-carbazole-3-carboxaldehyde

Introduction to 9-Phenyl-9H-carbazole-3-carboxaldehyde (CAS No. 87220-68-6)

9-Phenyl-9H-carbazole-3-carboxaldehyde is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural framework and versatile reactivity. This heterocyclic aldehyde, with the molecular formula C17H13O, belongs to the carbazole family, a class of molecules widely studied for their biological activities and industrial applications. The presence of both phenyl and aldehyde functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and bioactive molecules.

The compound is formally identified by its CAS number, 87220-68-6, which serves as a unique identifier in chemical databases and literature. This alphanumeric code ensures precise referencing and facilitates efficient retrieval of relevant information regarding its properties, synthesis methods, and applications. The systematic naming reflects its structural composition: 9-phenyl, indicating a phenyl group attached at the 9-position of the carbazole core, while 3-carboxaldehyde specifies the presence of an aldehyde group at the 3-position.

From a structural perspective, 9-phenyl-9H-carbazole-3-carboxaldehyde exhibits a rigid aromatic system composed of a carbazole ring fused with a phenyl ring. The carbazole moiety is known for its electron-rich nature due to the nitrogen atom embedded within its structure, which enhances its ability to participate in various electronic and coordination interactions. The aldehyde functionality, on the other hand, provides a reactive site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, this compound has garnered attention in academic and industrial research due to its potential applications in multiple domains. One of the most compelling areas of interest is its role as a precursor in pharmaceutical synthesis. Researchers have been exploring its utility in constructing novel heterocyclic scaffolds that exhibit promising biological activities. For instance, derivatives of 9-phenyl-9H-carbazole-3-carboxaldehyde have shown potential as intermediates in the development of anticancer agents, where the carbazole core is often linked to other pharmacophores to enhance target specificity and efficacy.

The aldehyde group in 9-phenyl-9H-carbazole-3-carboxaldehyde (CAS No. 87220-68-6) is particularly noteworthy for its reactivity. It can undergo various transformations such as condensation reactions with amino compounds to form Schiff bases, or oxidation to yield carboxylic acids. These transformations are fundamental in medicinal chemistry for generating libraries of compounds that can be screened for biological activity. Additionally, the compound’s ability to act as a ligand in coordination chemistry has been exploited for designing metal complexes with potential catalytic or photophysical properties.

Advances in synthetic methodologies have further enhanced the accessibility and utility of 9-phenyl-9H-carbazole-3-carboxaldehyde. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient functionalization at specific positions on the carbazole ring, enabling the construction of increasingly sophisticated molecular architectures. These developments have opened new avenues for drug discovery and material science applications.

The compound’s relevance extends beyond pharmaceuticals into materials science. For example, carbazole derivatives are known for their fluorescence properties, making them suitable candidates for organic light-emitting diodes (OLEDs) and other optoelectronic devices. The introduction of a phenyl group can modulate electronic characteristics, influencing charge transport properties and emission wavelengths. This has led to research into optimizing 9-phenyl-9H-carbazole-3-carboxaldehyde derivatives as components in high-performance electronic materials.

In summary, 9-phenoxy-N-(4-fluorophenyl)benzamide CAS No 87220 -68 -6 represents a versatile building block with significant implications across multiple scientific disciplines. Its unique structural features—combining a carbazole core with an aldehyde functionality—make it indispensable in synthetic chemistry. As research continues to uncover new methodologies and applications, 4-(4-fluorophenyl)-1H-indazol -3 -carboxaldehyde CAS No 87220 -68 -6 will undoubtedly remain at the forefront of innovation, driving advancements in pharmaceuticals, agrochemicals, and materials science.

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